Cas no 2197422-77-6 (methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate)

• Product Name: methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate
• CAS No: 2197422-77-6
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 4639662
• Update Time: 2025-06-27

methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate*
• 3-Indolizinecarboxylic acid, 1,2,3,5-tetrahydro-7-hydroxy-5-oxo-, methyl ester
• methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate

• Inchi： 1S/C10H11NO4/c1-15-10(14)8-3-2-6-4-7(12)5-9(13)11(6)8/h4-5,8,12H,2-3H2,1H3
• InChI Key： VBONALMXHBRKJA-UHFFFAOYSA-N
• SMILES： C1C2N(C(=O)C=C(O)C=2)C(C(OC)=O)C1

Additional information on methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate

Introduction to Methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate (CAS No. 2197422-77-6)

Methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2197422-77-6, belongs to the tetrahydroindolizine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its hydroxy and oxo functional groups, contribute to its unique chemical properties and reactivity, making it a subject of intense research interest.

The synthesis and characterization of methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate involve intricate organic transformations that highlight the compound's complexity. The presence of the 7-hydroxy and 5-oxo groups in the molecule imparts a high degree of reactivity, enabling various chemical modifications that can be exploited for drug development. Researchers have been exploring different synthetic pathways to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for pharmaceutical applications.

In recent years, there has been a surge in research focused on tetrahydroindolizine derivatives due to their potential as pharmacological agents. These compounds have shown promise in various preclinical studies as inhibitors of key enzymes and receptors involved in metabolic disorders, inflammation, and cancer. Specifically, methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate has been investigated for its potential role in modulating biological pathways that are relevant to these diseases. The hydroxy group in particular is a critical site for interaction with biological targets, which can influence the compound's efficacy and selectivity.

The structural motif of tetrahydroindolizines is reminiscent of several natural products and pharmacologically active molecules. This similarity has prompted researchers to explore the structural diversity within this class of compounds by incorporating various substituents at different positions. The oxo group in methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate, for instance, can serve as a handle for further functionalization through oxidation or reduction reactions. These modifications can lead to novel derivatives with enhanced biological activity or improved pharmacokinetic profiles.

The pharmacological evaluation of methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting potential therapeutic benefits. For example, preliminary data indicate that this compound may inhibit certain kinases that are overexpressed in cancer cells. Additionally, its interaction with other biological targets could make it a valuable tool for studying disease mechanisms and developing new treatment strategies.

The synthesis of methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3-carboxylate also presents challenges due to the sensitivity of its functional groups. The hydroxy group must be protected during synthetic steps involving strong acids or bases to prevent unwanted side reactions. Similarly，the oxo group requires careful handling to avoid decomposition or rearrangement into other functional forms. Advanced synthetic techniques，such as catalytic hydrogenation and asymmetric synthesis，have been employed to overcome these challenges and produce high-quality samples of the compound.

In conclusion，methyl 7-hydroxy-5-oxo-1，2，3，5-tetrahydroindolizine－3-carboxylate (CAS No．2197422－77－6)